Cas no 1049122-00-0 (Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate)

• Product Name: Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate
• CAS No: 1049122-00-0
• MF: C₁₂H₁₃NO₄S
• MW: 267.30092215538
• CID: 6468437
• PubChem ID: 43828026
• Update Time: 2025-06-09

Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate Chemical and Physical Properties

Names and Identifiers

• 1049122-00-0
• AKOS002677647
• BENZYL (1,1-DIOXIDO-2,3-DIHYDROTHIOPHEN-3-YL)CARBAMATE
• EN300-4605084
• AKOS016046811
• AT38247
• benzyl N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)carbamate
• Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate

• Inchi： 1S/C12H13NO4S/c14-12(13-11-6-7-18(15,16)9-11)17-8-10-4-2-1-3-5-10/h1-7,11H,8-9H2,(H,13,14)
• InChI Key： WYVSJAWRQQKMGB-UHFFFAOYSA-N
• SMILES： S1(C=CC(C1)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 267.05652907g/mol
• Monoisotopic Mass: 267.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.8Ų

Additional information on Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate

Introduction to Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate (CAS No. 1049122-00-0)

Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate, a compound with the chemical formula C₁₄H₁₃O₅S and CAS number 1049122-00-0, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The structural framework of Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate features a thiophene core substituted with a carbamate group at the 3-position and a dioxido moiety at the 1-position. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry. Specifically, the carbamate group can participate in various transformations, including nucleophilic substitution and condensation reactions, while the thiophene ring offers opportunities for further derivatization and functionalization.

In recent years, there has been growing interest in thiophene derivatives due to their roles as pharmacophores in numerous therapeutic agents. For instance, compounds containing the thiophene scaffold have been explored for their antimicrobial, antiviral, and anti-inflammatory properties. The carbamate functionality in Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate adds another layer of reactivity, making it a versatile building block for designing novel bioactive molecules.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. By modifying the structure of Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate, researchers can develop analogs that exhibit potent inhibitory activity against specific kinases. This has led to several promising candidates being investigated in preclinical studies for their efficacy in treating various types of cancer.

The synthesis of Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a substituted thiophene derivative followed by introduction of the carbamate group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in these transformations. These methods are critical for producing complex molecules like Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate with high purity and enantiomeric excess.

Recent advances in computational chemistry have also contributed to a deeper understanding of the reactivity and mechanism of Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the molecular level. These findings are invaluable for designing more effective drug candidates by optimizing key structural features that enhance binding affinity and selectivity.

The pharmaceutical industry has recognized the importance of thiophene derivatives as lead compounds for drug discovery. Several clinical trials are currently underway evaluating the efficacy of molecules derived from Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate or its analogs. These trials aim to demonstrate therapeutic benefits in conditions such as chronic inflammatory diseases and neurodegenerative disorders. The results from these studies are expected to provide further validation for the compound's potential as a pharmacological tool.

In addition to its pharmaceutical applications, Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate has shown promise in material science research. The unique electronic properties of thiophene derivatives make them suitable candidates for use in organic electronics and photovoltaic devices. By incorporating this compound into advanced materials systems, researchers aim to develop more efficient light-emitting diodes (LEDs), organic transistors, and solar cells.

The environmental impact of synthesizing and using Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate is also an area of growing concern. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the production of complex organic molecules remains environmentally responsible while maintaining high yields and quality standards.

In conclusion, Benzyl (1,1-dioxido-2,3-dihydrothiophen-3-YL)carbamate is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced materials design. As research continues to uncover new uses for this molecule and its derivatives, it is likely to remain a cornerstone of innovation in synthetic chemistry and bioorganic research.